Cas no 925397-90-6 (2-{N-methyl-1-[1-(2-phenylethenesulfonyl)piperidin-4-yl]formamido}-N-(naphthalen-1-yl)acetamide)

• Product Name: 2-{N-methyl-1-[1-(2-phenylethenesulfonyl)piperidin-4-yl]formamido}-N-(naphthalen-1-yl)acetamide
• CAS No: 925397-90-6
• MF: C₂₇H₂₉N₃O₄S
• MW: 491.601865530014
• CID: 5861513
• PubChem ID: 16351382
• Update Time: 2025-05-19

2-{N-methyl-1-[1-(2-phenylethenesulfonyl)piperidin-4-yl]formamido}-N-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z27205337
• EN300-26595648
• 2-{N-methyl-1-[1-(2-phenylethenesulfonyl)piperidin-4-yl]formamido}-N-(naphthalen-1-yl)acetamide
• 925397-90-6

• Inchi： 1S/C27H29N3O4S/c1-29(20-26(31)28-25-13-7-11-22-10-5-6-12-24(22)25)27(32)23-14-17-30(18-15-23)35(33,34)19-16-21-8-3-2-4-9-21/h2-13,16,19,23H,14-15,17-18,20H2,1H3,(H,28,31)/b19-16+
• InChI Key： SNVCAOVRPYTNHA-KNTRCKAVSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(N(C)CC(NC2=CC=CC3C=CC=CC2=3)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 491.18787759g/mol
• Monoisotopic Mass: 491.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.2Ų

Additional information on 2-{N-methyl-1-[1-(2-phenylethenesulfonyl)piperidin-4-yl]formamido}-N-(naphthalen-1-yl)acetamide

Introduction to Compound with CAS No. 925397-90-6 and Product Name: 2-{N-methyl-1-[1-(2-phenylethenesulfonyl)piperidin-4-yl]formamido}-N-(naphthalen-1-yl)acetamide

The compound with the CAS number 925397-90-6 and the product name 2-{N-methyl-1-[1-(2-phenylethenesulfonyl)piperidin-4-yl]formamido}-N-(naphthalen-1-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif incorporates several key functional groups, including a piperidine ring, a phenylsulfonyl moiety, and an amide linkage, which collectively contribute to its unique chemical properties and biological activities.

Recent studies in the realm of bioorganic chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The presence of the piperidine ring in this compound not only imparts structural stability but also enhances its solubility and bioavailability, making it a promising candidate for further investigation. Additionally, the phenylsulfonyl group serves as a critical pharmacophore, interacting with biological targets in a manner that can modulate cellular processes.

The formamido and acetamide functional groups within the molecule contribute to its reactivity and potential for further derivatization. These amide moieties are well-documented for their ability to engage in hydrogen bonding, a key interaction mechanism in many biological systems. This characteristic makes the compound particularly interesting for designing molecules that can interact with proteins and enzymes in a targeted manner.

In the context of medicinal chemistry, the naphthalene ring substituent is noteworthy. Naphthalene derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of this moiety into the molecular structure of 2-{N-methyl-1-[1-(2-phenylethenesulfonyl)piperidin-4-yl]formamido}-N-(naphthalen-1-yl)acetamide suggests that it may exhibit similar therapeutic effects. Furthermore, the presence of multiple aromatic rings enhances the compound's ability to interact with hydrophobic regions of biological targets, potentially improving binding affinity.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before conducting costly wet-lab experiments. Molecular modeling techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been instrumental in understanding the interactions between this compound and potential biological targets. These computational studies have suggested that 2-{N-methyl-1-[1-(2-phenylethenesulfonyl)piperidin-4-yl]formamido}-N-(naphthalen-1-yl)acetamide may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and neurodegeneration.

The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry over recent decades. The multi-step synthesis involves sophisticated reactions such as sulfonylation, formylation, and amidation, each requiring precise control to achieve high yields and purity. The development of novel synthetic methodologies has been crucial in enabling access to complex molecules like this one, which would have been impractical or impossible to synthesize using older techniques.

In conclusion, the compound with CAS number 925397-90-6 and product name 2-{N-methyl-1-[1-(2-phenylethenesulfonyl)piperidin-4-yl]formamido}-N-(naphthalen-1-yl)acetamide is a promising candidate for further exploration in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive molecule for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely that it will play an important role in the development of next-generation therapeutic agents.